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Compound of Interest

Compound Name: IMDK quarterhydrate

Cat. No.: B14015803

Application Notes and Protocols for IMDK
Quarterhydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

iMDK quarterhydrate is a potent small molecule inhibitor of phosphoinositide 3-kinase (PI3K)
and the growth factor Midkine (MDK).[1][2][3] It has demonstrated efficacy in suppressing the
growth of non-small cell lung cancer (NSCLC) cells, particularly when used in combination with
a MEK inhibitor.[4][5] These application notes provide detailed protocols for the preparation and
storage of iMDK quarterhydrate stock solutions to ensure experimental consistency and
reproducibility. Additionally, the mechanism of action and relevant signaling pathways are
discussed to provide a comprehensive understanding of its biological activity.

Chemical Properties and Data

A summary of the key chemical and physical properties of iMDK quarterhydrate is provided
below.
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Property Value Reference
Molecular Formula C21H13FN202S-1/4H20 [6]
Molecular Weight 380.91 g/mol [6]

CAS Number 881970-80-5 [31[7]

Stock Solution Preparation

Proper preparation of stock solutions is critical for obtaining reliable and reproducible results in
downstream applications. The following table summarizes the recommended solvents and
concentrations for iMDK quarterhydrate.

Solvent Concentration Notes Reference

Use fresh, moisture-
DMSO 5 mg/mL (13.28 mM) free DMSO for optimal  [3]
solubility.

Protocol: Preparation of a 10 mM iMDK Quarterhydrate
Stock Solution in DMSO

Materials:

iMDK quarterhydrate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

e Weighing: Accurately weigh the desired amount of iMDK quarterhydrate powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.809 mg
of iMDK quarterhydrate.

o Solubilization: Add the weighed powder to a sterile amber microcentrifuge tube. Add the
appropriate volume of anhydrous DMSO to achieve the final desired concentration (e.g., add
1 mL of DMSO for a 10 mM solution).

» Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution, but avoid
excessive heat.

» Aliquotting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes
in sterile, amber microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the
compound from light.

» Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

Storage and Stability

Correct storage of the stock solution is essential to maintain its chemical integrity and biological

activity.
Storage )
Shelf Life Notes Reference
Temperature
-20°C 1 month [1]

Recommended for
-80°C 6 months [1]
long-term storage.

Storage Recommendations:
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» Store the aliquoted stock solutions at -80°C for long-term storage.[1]
o For short-term use, storage at -20°C is acceptable for up to one month.[1]

» Protect the stock solution from light by using amber vials or by wrapping clear vials in
aluminum foil.

o Avoid repeated freeze-thaw cycles, as this can degrade the compound.

Experimental Workflow: Stock Solution Preparation

Preparation
Weigh iMDK
quarterhydrate

Transfer to
sterile tube

(Add Anhydrous DMSO)

(Vortex to Dissolve)

Ensure complete
dissolution

Storage

Aliquot into
Single-Use Vials

(Store at -80°C)
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Click to download full resolution via product page

Caption: Workflow for iMDK quarterhydrate stock solution preparation and storage.

Mechanism of Action and Signaling Pathway

iMDK quarterhydrate is a potent inhibitor of the PI3K pathway.[1][2][4] It also inhibits the
growth factor MDK.[1][2] In non-small cell lung cancer (NSCLC) cells, IMDK has been shown to
suppress the phosphorylation of AKT, a key downstream effector of PI3K.[4] Interestingly,
treatment with iIMDK can lead to the activation of the MAPK/ERK pathway, which may act as a
resistance mechanism.[4][5] This compensatory activation suggests that a combination therapy
approach, concurrently targeting both the PI3K and MAPK pathways, could be more effective.
[4][5] Indeed, studies have shown that combining IMDK with a MEK inhibitor, such as
PD0325901, cooperatively suppresses NSCLC cell viability and tumor growth.[4][5]
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Caption: iMDK inhibits the PISK/AKT pathway and induces a compensatory activation of the
MAPK/ERK pathway.
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Safety Precautions

When handling IMDK quarterhydrate, it is important to adhere to standard laboratory safety
practices. Avoid inhalation, and contact with skin and eyes.[8] Use appropriate personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses.[8] Handle the
compound in a well-ventilated area or a chemical fume hood.[8] In case of spillage, prevent it
from entering drains or water courses.[8] iIMDK quarterhydrate is stable under recommended
storage conditions and is incompatible with strong acids/alkalis and strong oxidizing/reducing
agents.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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